Cas no 851208-04-3 (4-chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno2,3-dpyrimidine)

4-Chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno[2,3-d]pyrimidine is a heterocyclic compound featuring a fused thienopyrimidine core substituted with chloro, methyl, and thiophene functional groups. Its structural complexity and electron-rich aromatic system make it a valuable intermediate in pharmaceutical and materials chemistry. The chloro group at the 4-position enhances reactivity for further functionalization, while the thiophene moiety contributes to π-conjugation, potentially improving optoelectronic properties. The methyl groups at the 5- and 6-positions may influence steric and electronic effects, fine-tuning reactivity. This compound is particularly useful in the synthesis of bioactive molecules or conjugated materials, offering versatility for cross-coupling reactions and heterocyclic derivatization.

4-chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno2,3-dpyrimidine structure

851208-04-3 structure

Product name:4-chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno2,3-dpyrimidine

CAS No:851208-04-3

MF:C₁₂H₉ClN₂S₂

MW:280.796258687973

MDL:MFCD06375946

CID:3107731

PubChem ID:2463154

4-chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-chloro-5,6-dimethyl-2-thien-2-ylthieno[2,3-d]pyrimidine
- 4-chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno2,3-dpyrimidine
- 4-chloro-5,6-dimethyl-2-thiophen-2-ylthieno[2,3-d]pyrimidine
- MFCD06375946
- G22193
- WAY-640783
- C12H9ClN2S2
- AB00730303-01
- AKOS000122995
- Z57985382
- EN300-11624
- 4-chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno[2,3-d]pyrimidine
- 851208-04-3
- 4-Chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno(2,3-d)pyrimidine
- AS-88198
- 899-580-3
- MDL： MFCD06375946
- Inchi： InChI=1S/C12H9ClN2S2/c1-6-7(2)17-12-9(6)10(13)14-11(15-12)8-4-3-5-16-8/h3-5H,1-2H3
- InChI Key： NUZLMCLJEKQBSD-UHFFFAOYSA-N
- SMILES： CC1=C(SC2=C1C(=NC(=N2)C3=CC=CS3)Cl)C

Computed Properties

Exact Mass: 279.9895683g/mol
Monoisotopic Mass: 279.9895683g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 292
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 82.3Å²

4-chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno2,3-dpyrimidine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-11624-1.0g	4-chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno[2,3-d]pyrimidine	851208-04-3	95%	1g	$328.0	2023-04-29
Enamine	EN300-11624-0.1g	4-chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno[2,3-d]pyrimidine	851208-04-3	95%	0.1g	$86.0	2023-04-29
Enamine	EN300-11624-10000mg	4-chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno[2,3-d]pyrimidine	851208-04-3	95.0%	10000mg	$1409.0	2023-10-03
Enamine	EN300-11624-2500mg	4-chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno[2,3-d]pyrimidine	851208-04-3	95.0%	2500mg	$642.0	2023-10-03
1PlusChem	1P00IE0F-250mg	4-Chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno[2,3-d]pyrimidine	851208-04-3	95%	250mg	$109.00	2025-02-28
Aaron	AR00IE8R-10g	4-chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno[2,3-d]pyrimidine	851208-04-3	95%	10g	$1963.00	2023-12-13
Aaron	AR00IE8R-5g	4-Chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno[2,3-d]pyrimidine	851208-04-3	95%	5g	$800.00	2025-02-28
Enamine	EN300-11624-500mg	4-chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno[2,3-d]pyrimidine	851208-04-3	95.0%	500mg	$229.0	2023-10-03
Enamine	EN300-11624-5000mg	4-chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno[2,3-d]pyrimidine	851208-04-3	95.0%	5000mg	$949.0	2023-10-03
abcr	AB316576-5g	4-Chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno[2,3-d]pyrimidine; .	851208-04-3		5g	€1426.00	2025-02-20